5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile
CAS No.:
Cat. No.: VC17793723
Molecular Formula: C11H15N3
Molecular Weight: 189.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H15N3 |
|---|---|
| Molecular Weight | 189.26 g/mol |
| IUPAC Name | 5-(3-methylbutylamino)pyridine-2-carbonitrile |
| Standard InChI | InChI=1S/C11H15N3/c1-9(2)5-6-13-11-4-3-10(7-12)14-8-11/h3-4,8-9,13H,5-6H2,1-2H3 |
| Standard InChI Key | KCHYDXZJIBEOTL-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)CCNC1=CN=C(C=C1)C#N |
Introduction
Structural Characteristics and Molecular Properties
Core Architecture
The compound features a pyridine ring substituted at the 2-position with a carbonitrile group (-C≡N) and at the 5-position with a (3-methylbutyl)amino group (-NH-C₄H₉). This arrangement creates distinct electronic and steric environments, influencing its reactivity and intermolecular interactions. The carbonitrile group enhances polarity, while the branched alkyl chain contributes to hydrophobic interactions, a balance critical for drug-likeness .
Comparative Analysis with Analogues
Structurally related compounds, such as 3-amino-5-methylpyridine-2-carbonitrile (C₇H₇N₃) and 5-amino-3-methyl-2-pyridinecarbonitrile (C₇H₇N₃), share the pyridine-carbonitrile backbone but differ in substituent placement (Table 1) . These variations significantly alter physical properties:
Table 1: Structural and Physical Properties of Pyridine-Carbonitrile Analogues
| Compound | Molecular Formula | Molecular Weight (g/mol) | Density (g/cm³) | Boiling Point (°C) |
|---|---|---|---|---|
| 5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile | C₁₁H₁₅N₃ | 189.26 | - | - |
| 3-Amino-5-methylpyridine-2-carbonitrile | C₇H₇N₃ | 133.15 | - | 370.3 |
| 5-Amino-3-methyl-2-pyridinecarbonitrile | C₇H₇N₃ | 133.15 | 1.2 | 370.3 |
The larger molecular weight and alkyl chain of 5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile suggest improved lipid solubility compared to its methyl-substituted analogues, potentially enhancing membrane permeability in biological systems .
Synthesis and Optimization Strategies
Multi-Step Nucleophilic Substitution
The primary synthesis route involves sequential functionalization of pyridine precursors. Starting with 2-cyanopyridine, the amino group is introduced via nucleophilic substitution using 3-methylbutylamine under controlled conditions (e.g., anhydrous solvents, catalytic bases). Optimization focuses on reaction temperature (typically 80–120°C) and stoichiometry to minimize byproducts like N-alkylated impurities.
Chemical Reactivity and Functionalization
Carbonitrile Hydrolysis
The -C≡N group undergoes hydrolysis in acidic or basic media to yield carboxylic acids or amides, respectively. This reactivity is exploitable for prodrug designs, where the carbonitrile serves as a masked carboxylate. For instance, hydrolysis under mild acidic conditions (pH 4–5, 25°C) generates 5-[(3-methylbutyl)amino]pyridine-2-carboxylic acid, a potential bioactive metabolite.
Amino Group Derivatization
The secondary amine participates in acylation, sulfonation, and reductive alkylation. Acylation with acetyl chloride in dichloromethane produces the corresponding amide, modulating solubility and target affinity. Such modifications are critical in structure-activity relationship (SAR) studies for drug discovery.
| Compound | Cell Line | GI₅₀ (µM) | Mechanism Insight |
|---|---|---|---|
| Methyl 3-arylthieno[3,2-b]pyridine-2-carboxylate (2e) | MDA-MB-231 | 13 | G0/G1 cell cycle arrest |
| 5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile | - | - | Hypothesized kinase inhibition |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume